1-{4-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone

• IUPAC Name: 1-[4-[cyclopropyl(2-hydroxyethyl)amino]piperidin-1-yl]ethanone
• InChI: InChI=1S/C12H22N2O2/c1-10(16)13-6-4-12(5-7-13)14(8-9-15)11-2-3-11/h11-12,15H,2-9H2,1H3
• InChI Key: OHHSYEGPHNDLFR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)N(CCO)C2CC2
• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{4-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone typically involves multi-step organic reactions. One common method includes the reaction of cyclopropylamine with 2-bromoethanol to form the intermediate 2-(cyclopropylamino)ethanol. This intermediate is then reacted with piperidin-4-one under controlled conditions to yield the final product.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing batch reactors and continuous flow systems to optimize yield and purity. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions: 1-{4-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone can undergo various chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form a ketone or aldehyde.

Reduction: The carbonyl group in the piperidine ring can be reduced to form secondary alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products:

Oxidation: Formation of cyclopropyl ketones or aldehydes.

Reduction: Formation of cyclopropyl alcohols.

Substitution: Formation of various substituted piperidine derivatives.

Scientific Research Applications

1-{4-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{4-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone involves its interaction with specific molecular targets. The compound’s cyclopropyl and hydroxyethyl groups may facilitate binding to enzymes or receptors, modulating their activity. The piperidine ring can interact with various biological pathways, potentially leading to therapeutic effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Piperidine-Ethanone Scaffold

The following compounds share the 1-acetylpiperidine core but differ in substituents, leading to distinct physicochemical and biological properties:

Table 1: Structural and Physicochemical Comparisons

Compound Name	CAS Number	Molecular Weight	Key Substituents	LogP* (Predicted)	Notable Features	Sources
Target Compound	1353985-44-0	240.35	Cyclopropyl-(2-hydroxyethyl)amino	~0.5	Balanced lipophilicity/hydrophilicity
1-(4-(4-Cyclopropylbenzoyl)piperidin-1-yl)ethanone (Compound 44)	-	273.39	4-Cyclopropylbenzoyl	~2.8	High lipophilicity; 92% synthesis yield
1-(4-((Benzyl(ethyl)amino)methyl)piperidin-1-yl)-2-chloroethanone	1353954-80-9	309.84	Benzyl-ethylamino + chloroethanone	~2.2	Increased reactivity (Cl substituent)
1-(4-(2,4-Difluorobenzoyl)piperidin-1-yl)ethanone (Risperidone Impurity 19)	84162-82-3	267.27	2,4-Difluorobenzoyl	~2.5	Aromatic fluorination; impurity profile
1-{4-[(2-Aminoethyl)cyclopropylamino]-piperidin-1-yl}-ethanone	1353944-64-5	225.33	Cyclopropyl-(2-aminoethyl)amino	~0.1	Reduced hydrophilicity (NH₂ vs. OH)

*LogP estimated via XLogP3 or analogous computational tools.

Functional Group Impact on Properties

Hydroxyethyl vs. Aminoethyl: The target compound’s 2-hydroxyethyl group (TPSA: ~49.6 Ų ) enhances hydrogen bonding capacity compared to the 2-aminoethyl analog (TPSA: ~49.6 Ų but reduced solubility due to basic NH₂) .

Aromatic vs.

Fluorinated Analogs :

• 2,4-Difluorobenzoyl (Risperidone Impurity 19 ) leverages fluorine’s electronegativity to enhance metabolic stability and binding affinity but reduces solubility.

Biological Activity

1-{4-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone, also known by its CAS number 1353985-44-0, is a synthetic compound with potential biological activity. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its efficacy in various biological contexts.

• Molecular Formula : C13H24N2O2
• Molecular Weight : 240.34 g/mol
• Structure : The compound features a piperidine ring, a cyclopropyl group, and a hydroxyethyl amino substituent, which are critical for its biological interactions.

Antimicrobial Properties

Recent studies have indicated that derivatives of piperidine exhibit significant antimicrobial activity. Although specific data on 1-{4-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone is limited, related compounds have shown promising results:

Compound	Activity	MIC (mg/mL)	Target Organisms
2,6-Dipyrrolidino-1,4-dibromobenzene	Antibacterial	0.0039 - 0.025	S. aureus, E. coli
N-acylpiperidine derivatives	Antifungal	3.125 - 100	C. albicans

The structure-activity relationship (SAR) studies suggest that modifications on the piperidine ring can enhance antimicrobial properties, indicating that similar modifications to 1-{4-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone may yield beneficial effects against microbial strains .

Neuropharmacological Effects

Piperidine derivatives are often studied for their potential neuropharmacological effects. The presence of the cyclopropyl and hydroxyethyl groups may influence the binding affinity to neurotransmitter receptors:

• Dopamine Receptors : Some piperidine derivatives have shown to act as dopamine receptor antagonists or agonists, which could be relevant in treating neuropsychiatric disorders.
• Serotonin Receptors : The compound's structure suggests possible interactions with serotonin receptors, which are crucial in mood regulation and anxiety disorders.

Study on Piperidine Derivatives

A comprehensive study evaluated various piperidine derivatives for their antibacterial and antifungal activities. The findings highlighted that the introduction of electron-donating or electron-withdrawing groups significantly affected bioactivity:

• Piperidine Derivative A showed strong inhibition against Gram-positive bacteria with MIC values between 4.69 to 22.9 µM.
• Piperidine Derivative B exhibited moderate antifungal activity against C. albicans with MIC values ranging from 16.69 to 78.23 µM .

These results indicate that structural variations in compounds like 1-{4-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone could lead to enhanced biological activity.

Pharmacological Studies

Pharmacological investigations into similar compounds have demonstrated their potential as analgesics and anti-inflammatory agents:

• A study reported that certain piperidine derivatives could reduce pain responses in animal models, suggesting that 1-{4-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone may also possess analgesic properties.